1-(2,4-dimethylbenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C20H23F3N2/c1-15-6-7-17(16(2)12-15)14-24-8-10-25(11-9-24)19-5-3-4-18(13-19)20(21,22)23/h3-7,12-13H,8-11,14H2,1-2H3
• InChI Key: AWFXCLLMEJIIMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C20H23F3N2
• Molecular Weight: 348.4 g/mol

Description

Piperazine derivatives have garnered attention in the realm of medicinal chemistry due to their versatile biological activities and applications in drug discovery. The specific compound , featuring dimethylbenzyl and trifluoromethylphenyl groups attached to a piperazine backbone, is part of this broader class of compounds, which are explored for their potential in various therapeutic areas.

Synthesis Analysis

The synthesis of piperazine derivatives often involves multi-step reactions, including cyclocondensation, substitution, and catalytic processes. For instance, Rajkumar et al. (2014) detailed a synthesis method for related piperazine derivatives using a four-component cyclocondensation, highlighting the utility of catalysts like SO4^2-/Y2O3 in promoting these reactions (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

Molecular structure investigations of piperazine derivatives are crucial for understanding their chemical behavior and biological activity. Techniques such as NMR, mass spectrometry, and X-ray crystallography are commonly employed. Shawish et al. (2021) conducted molecular structure investigations of s-triazine derivatives incorporating piperazine moieties, utilizing X-ray crystallography alongside DFT calculations to analyze molecular packing and intermolecular interactions (Shawish, Soliman, & Haukka, 2021).